CL-316243
CL-316243
CL 316,243 is a β3-adrenoceptor agonist (EC50 = 3 nM) that is >10,000-fold selective over β1 and β2. It causes a rapid decrease in blood glucose level in mice and has been used to study the induction of brown adipocytes and to increase thermogenesis in a mouse model of dietary obesity.
Brand Name:
Vulcanchem
CAS No.:
138908-40-4
VCID:
VC20814378
InChI:
InChI=1S/C20H20ClNO7.2Na/c1-11(22-10-15(23)13-3-2-4-14(21)9-13)7-12-5-6-16-17(8-12)29-20(28-16,18(24)25)19(26)27;;/h2-6,8-9,11,15,22-23H,7,10H2,1H3,(H,24,25)(H,26,27);;/q;2*+1/p-2/t11-,15+;;/m1../s1
SMILES:
CC(CC1=CC2=C(C=C1)OC(O2)(C(=O)[O-])C(=O)[O-])NCC(C3=CC(=CC=C3)Cl)O.[Na+].[Na+]
Molecular Formula:
C20H18ClNNa2O7
Molecular Weight:
465.8 g/mol
CL-316243
CAS No.: 138908-40-4
Cat. No.: VC20814378
Molecular Formula: C20H18ClNNa2O7
Molecular Weight: 465.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | CL 316,243 is a β3-adrenoceptor agonist (EC50 = 3 nM) that is >10,000-fold selective over β1 and β2. It causes a rapid decrease in blood glucose level in mice and has been used to study the induction of brown adipocytes and to increase thermogenesis in a mouse model of dietary obesity. |
|---|---|
| CAS No. | 138908-40-4 |
| Molecular Formula | C20H18ClNNa2O7 |
| Molecular Weight | 465.8 g/mol |
| IUPAC Name | disodium;5-[(2R)-2-[[(2R)-2-(3-chlorophenyl)-2-hydroxyethyl]amino]propyl]-1,3-benzodioxole-2,2-dicarboxylate |
| Standard InChI | InChI=1S/C20H20ClNO7.2Na/c1-11(22-10-15(23)13-3-2-4-14(21)9-13)7-12-5-6-16-17(8-12)29-20(28-16,18(24)25)19(26)27;;/h2-6,8-9,11,15,22-23H,7,10H2,1H3,(H,24,25)(H,26,27);;/q;2*+1/p-2/t11-,15+;;/m1../s1 |
| Standard InChI Key | FUZBPOHHSBDTJQ-CFOQQKEYSA-L |
| Isomeric SMILES | C[C@H](CC1=CC2=C(C=C1)OC(O2)(C(=O)[O-])C(=O)[O-])NC[C@@H](C3=CC(=CC=C3)Cl)O.[Na+].[Na+] |
| SMILES | CC(CC1=CC2=C(C=C1)OC(O2)(C(=O)[O-])C(=O)[O-])NCC(C3=CC(=CC=C3)Cl)O.[Na+].[Na+] |
| Canonical SMILES | CC(CC1=CC2=C(C=C1)OC(O2)(C(=O)[O-])C(=O)[O-])NCC(C3=CC(=CC=C3)Cl)O.[Na+].[Na+] |
| Appearance | Assay:≥98%A crystalline solid |
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